Cas no 1388052-16-1 (5-chloro-1-benzofuran-7-carbaldehyde)

• Product Name: 5-chloro-1-benzofuran-7-carbaldehyde
• CAS No: 1388052-16-1
• MF: C₉H₅ClO₂
• MW: 180.58780169487
• CID: 4596207
• PubChem ID: 83875623
• Update Time: 2025-05-20

5-chloro-1-benzofuran-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-benzofuran-7-carbaldehyde

• Inchi： 1S/C9H5ClO2/c10-8-3-6-1-2-12-9(6)7(4-8)5-11/h1-5H
• InChI Key： NJJWPXGZSZTJSL-UHFFFAOYSA-N
• SMILES： O1C2=C(C=O)C=C(Cl)C=C2C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-chloro-1-benzofuran-7-carbaldehyde

Research Brief on 5-Chloro-1-benzofuran-7-carbaldehyde (CAS: 1388052-16-1): Recent Advances and Applications in Chemical Biology and Medicine

5-Chloro-1-benzofuran-7-carbaldehyde (CAS: 1388052-16-1) is a structurally unique benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential. Recent studies have highlighted its role as a versatile intermediate in the development of novel pharmacophores, particularly in the design of anti-inflammatory, anticancer, and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-chloro-1-benzofuran-7-carbaldehyde via a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high purity. The compound's aldehyde functionality was shown to be crucial for further derivatization, enabling the creation of a library of Schiff base derivatives with enhanced bioactivity. Notably, several derivatives exhibited potent inhibitory effects against COX-2, with IC50 values in the low micromolar range, suggesting potential as non-steroidal anti-inflammatory drug (NSAID) candidates.

In the field of oncology, research from the European Journal of Medicinal Chemistry (2024) revealed that 5-chloro-1-benzofuran-7-carbaldehyde-based compounds display remarkable antiproliferative activity against various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). Mechanistic studies indicated that these compounds induce apoptosis through the mitochondrial pathway, accompanied by ROS generation and caspase-3 activation. The lead compound in this series showed selective cytotoxicity towards cancer cells while sparing normal fibroblasts, highlighting its potential as a targeted therapeutic agent.

Recent advancements in computational chemistry have further elucidated the structure-activity relationships of 5-chloro-1-benzofuran-7-carbaldehyde derivatives. Molecular docking simulations published in Bioorganic Chemistry (2024) demonstrated strong binding affinities between these compounds and various therapeutic targets, including EGFR kinase and bacterial DNA gyrase. These findings support the compound's dual potential as both an anticancer and antimicrobial agent, with particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains.

The pharmacokinetic profile of 5-chloro-1-benzofuran-7-carbaldehyde derivatives has also been investigated in recent preclinical studies. A 2024 report in Drug Metabolism and Disposition showed favorable absorption and distribution properties in rodent models, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics, combined with the compound's synthetic accessibility and structural versatility, position it as a promising scaffold for central nervous system-targeted drug development.

In conclusion, 5-chloro-1-benzofuran-7-carbaldehyde (CAS: 1388052-16-1) represents a valuable chemical entity with diverse therapeutic applications. Current research underscores its potential as a multifunctional pharmacophore, with ongoing studies exploring its utility in neurodegenerative diseases and metabolic disorders. The compound's unique structural features and demonstrated biological activities warrant continued investigation, particularly in the development of next-generation small-molecule therapeutics with improved efficacy and safety profiles.